2,4-dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide

• Molecular Formula: C20H14Cl2N4O3S
• Molecular Weight: 461.3 g/mol
• IUPAC Name: 2,4-dichloro-N-[5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H14Cl2N4O3S/c1-10-16(19-24-17(26-29-19)11-3-6-13(28-2)7-4-11)30-20(23-10)25-18(27)14-8-5-12(21)9-15(14)22/h3-9H,1-2H3,(H,23,25,27)
• InChI Key: BRLIYLRNEXVQFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)C3=NC(=NO3)C4=CC=C(C=C4)OC

Description

The compound 2,4-dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide is a heterocyclic benzamide derivative featuring a thiazole core fused with a 1,2,4-oxadiazole ring. Its structure includes:

• A 1,3-thiazol-2(3H)-ylidene moiety with a methyl substituent at position 2.
• A 1,2,4-oxadiazol-5-yl group at position 5 of the thiazole, substituted with a 4-methoxyphenyl ring.
• A 2,4-dichlorobenzamide group attached via an imine linkage.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide typically involves multi-step organic reactions. The process begins with the preparation of the oxadiazole and thiazole intermediates, which are then coupled with the benzamide derivative under specific conditions. Common reagents used in these reactions include thionyl chloride, phosphorus oxychloride, and various amines. The reaction conditions often require controlled temperatures and inert atmospheres to ensure the desired product yield.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole and oxadiazole rings, leading to the formation of sulfoxides and other oxidized derivatives.

Reduction: Reduction reactions can target the nitro groups or other reducible functionalities within the molecule.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reagents like sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Conditions may include the use of Lewis acids, bases, and various catalysts to facilitate the substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while substitution reactions can introduce new functional groups onto the aromatic rings.

Scientific Research Applications

2,4-Dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for the development of new therapeutic agents.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Table 1: Key Structural Differences and Similarities

Compound Name / ID	Core Structure	Substituents/Modifications	Notable Features
Target Compound	Thiazole-Oxadiazole-Benzamide	4-Methylthiazole, 3-(4-methoxyphenyl)-oxadiazole, 2,4-dichlorobenzamide	Unique oxadiazole-thiazole fusion; electron-withdrawing Cl groups enhance reactivity.
N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (6)	Thiadiazole-Benzamide	Isoxazole at position 5, phenyl at position 3	Thiadiazole core; lacks oxadiazole but includes isoxazole for π-π interactions.
N-[5-(5-Acetyl-6-methyl-pyridin-2-yl)-3-phenyl-3H-[1,3,4]thiadiazol-2-ylidene]-benzamide (8a)	Thiadiazole-Benzamide-Pyridine	Acetylpyridine at position 5, phenyl at position 3	Pyridine substitution may enhance solubility and metal coordination.
(E)-N-(4-Chlorobenzylidene)-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine	Thiadiazole-Benzylidene	4-Chlorobenzylidene, 4-methylphenyl	Known for insecticidal/fungicidal activity; simpler scaffold.
N-[(5Z)-5-(3-Methoxy-4-propoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl]-2-chlorobenzamide	Thiazolidinone-Benzamide	Methoxy-propoxybenzylidene, 2-chlorobenzamide	Thiazolidinone core with a thioxo group; potential antidiabetic activity.
N-[5-(Benzimidazol-2-ylidenemethyl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]-2-chlorobenzamide	Thiazole-Benzamide-Benzimidazole	Benzimidazole at position 5, hydroxy and sulfanylidene groups	Dual heterocyclic system (thiazole + benzimidazole); enhanced bioactivity.

Biological Activity

2,4-dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide is a synthetic organic compound with significant potential in medicinal chemistry. Its unique structural features contribute to its biological activity, making it a subject of interest for various therapeutic applications.

Chemical Structure and Properties

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C$_{20}$H$_{14}$Cl$_{2}$N$_{4}$O$_{3}$S
Molecular Weight	461.3 g/mol
IUPAC Name	2,4-dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide
CAS Number	1144439-22-4

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The following mechanisms have been proposed:

• Enzyme Inhibition : The compound may inhibit certain enzymes associated with bacterial growth or cancer cell proliferation. For instance, it might target bacterial enzymes leading to antibacterial effects or interact with receptors in cancer cells to induce apoptosis.
• Receptor Binding : Studies suggest that the compound can bind to various receptors involved in cellular signaling pathways. This binding can modulate physiological responses, potentially leading to therapeutic effects .

Biological Activity

Preliminary studies have indicated that 2,4-dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide exhibits a range of biological activities:

• Antimicrobial Activity : The compound has shown promise as an antibacterial agent through its inhibition of bacterial enzyme activity.
• Anticancer Properties : Research indicates potential anticancer effects by inducing apoptosis in various cancer cell lines .

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Anticancer Study : A study conducted on pancreatic cancer cell lines demonstrated that the compound exhibited cytostatic activity, inhibiting cell proliferation effectively .
• Antibacterial Activity : In vitro tests indicated that the compound could inhibit the growth of specific bacterial strains, suggesting its potential as a new antibacterial agent .

Comparative Analysis with Similar Compounds

The uniqueness of 2,4-dichloro-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide lies in its structural complexity. A comparison with structurally similar compounds highlights its distinctive features:

Compound Name	Structural Features	Uniqueness
2,4-Dichlorobenzamide	Contains benzamide core	Lacks oxadiazole and thiazole rings
4-Methoxyphenyl-1,2,4-Oxadiazole	Contains oxadiazole ring	No thiazole or benzamide functionalities
4-Methyl-1,3-Thiazole	Features thiazole ring	Does not include oxadiazole or benzamide components